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Carbetamide in Integrated Weed Management: A
Comparative Guide
A strategic tool for sustainable weed control,
Carbetamide offers a distinct mode of action crucial
for managing herbicide resistance in key
agricultural systems. This guide provides an
objective comparison of Carbetamide's performance
with alternative herbicides, supported by
experimental data, to aid researchers and
agricultural scientists in its effective integration into
weed management programs.
Carbetamide, a Group 23 herbicide, serves as a valuable component in integrated weed

management (IWM) strategies, particularly for controlling problematic grass weeds in pulse

crops and oilseed rape.[1][2] Its primary utility lies in its unique mode of action, which helps to

mitigate the evolution of herbicide-resistant weed populations.[1] This guide delves into the

specifics of Carbetamide, presenting its performance in comparison to other chemical and

non-chemical weed control methods.
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Mechanism of Action
Carbetamide functions as a mitosis inhibitor, disrupting the formation of microtubules which

are essential for cell division in plants.[2][3] It is primarily absorbed by the roots of emerging

weeds. This mode of action leads to the failure of weed seedling emergence or severe stunting

and root pruning of those that do emerge, ultimately preventing them from competing with the

crop and producing seeds.
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Caption: Carbetamide's mechanism of action.

Performance and Efficacy: A Comparative Analysis
Carbetamide is particularly effective against several key grass weeds, including annual

ryegrass, barley grass, and brome grass, even those resistant to other herbicide groups. Its

performance is often compared to propyzamide, another residual herbicide commonly used in

similar cropping systems.

Table 1: Carbetamide Performance Against Annual Ryegrass in Pulses
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Treatment
Application
Rate (g ai/ha)

Application
Timing

Weed Control
(%) - 35 DAS

Weed Control
(%) - 85 DAS

Carbetamide 1002 IBS >90 >95

Carbetamide 2100 IBS >90 >95

Carbetamide 1002 PSPE >90 >95

Carbetamide 2100 PSPE >90 >95

Carbetamide 1002 EPE
70-78 (at 55

DAS)
82

Carbetamide 2100 EPE
70-78 (at 55

DAS)
>95

Propyzamide - IBS

Equivalent to

Carbetamide

(1002 g ai/ha)

Equivalent to

Carbetamide

(1002 g ai/ha)

Untreated

Control
- - 0 0

*DAS: Days After Sowing. IBS: Incorporated by Sowing. PSPE: Post-Sowing, Pre-Emergence.

EPE: Early Post-Emergence. Data adapted from patent information.

Trials have indicated that Carbetamide's efficacy is often equal to or slightly better than

propyzamide. For instance, research has shown that a full dose of propyzamide (as Kerb Flo at

2.1 l/ha) resulted in approximately 85% control of black-grass, while a full dose of carbetamide
(3.5 kg/ha ) provided 60% control in oilseed rape. However, in pulse crops, trials between 2014

and 2019 demonstrated that Carbetamide provided equivalent or superior control of brome

grass compared to the industry standard, propyzamide.

Integration into Weed Management Systems
A key advantage of Carbetamide is its fit within an IWM approach, which emphasizes the use

of multiple weed control tactics to achieve long-term sustainability.

Key considerations for integrating Carbetamide:
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Herbicide Rotation: To prevent the development of resistance and enhanced microbial

degradation, it is recommended to apply Carbetamide to a field no more than once every

four years. Rotating with herbicides from different mode of action groups is crucial.

Tank-Mixing: Carbetamide can be tank-mixed with broadleaf herbicides like simazine to

broaden the spectrum of controlled weeds. It is also compatible with knockdown herbicides

such as paraquat.

Application Flexibility: As a non-volatile herbicide, Carbetamide can be applied up to seven

days before being incorporated into the soil by sowing, offering a flexible application window.

Alternative Weed Management Strategies
While Carbetamide is a powerful tool, a truly integrated system incorporates a variety of

control methods.

Table 2: Comparison of Weed Management Alternatives
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Method Mode of Action
Primary Target
Weeds

Advantages Disadvantages

Chemical

Propyzamide
Mitosis inhibitor

(Group 3)
Annual grasses

Effective residual

control

Potential for

resistance and

off-target

movement

Trifluralin
Mitosis inhibitor

(Group 3)

Annual grasses

and some

broadleaf weeds

Broad-spectrum

pre-emergent

control

Requires

mechanical

incorporation;

potential for crop

injury

Simazine

Photosynthesis

inhibitor (Group

5)

Broadleaf weeds Residual control

Potential for

groundwater

contamination;

resistance in

some weed

species

Pyroxasulfone

Seedling shoot

growth inhibitor

(Group 15)

Annual grasses

and some

broadleaf weeds

Effective on

herbicide-

resistant grasses

Can be

expensive;

potential for crop

injury in some

conditions

Clethodim
ACCase inhibitor

(Group 1)
Grasses

Post-emergent

control of

emerged grasses

No residual

activity;

resistance is

widespread in

some grass

species

Non-Chemical

Crop Rotation Cultural All

Breaks weed

cycles; improves

soil health

Requires long-

term planning
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Cover Cropping Cultural All

Suppresses

weed

germination and

growth

Can be difficult to

manage and

terminate

Tillage Mechanical All

Buries weed

seeds; disrupts

weed growth

Can lead to soil

erosion and

moisture loss

Hand Weeding Mechanical All Highly selective

Labor-intensive

and costly for

large areas

Experimental Protocols
Detailed experimental protocols are essential for the validation and comparison of herbicide

efficacy. Below is a generalized workflow for a typical herbicide field trial.
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Site Selection
(Known weed pressure)

Plot Establishment
(Randomized complete block design)

Herbicide Application
(e.g., IBS, PSPE, EPE)

Data Collection
- Weed counts/biomass

- Crop vigor/phytotoxicity
- Yield

Throughout growing season

Statistical Analysis
(e.g., ANOVA)

Results Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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